(S)-ADB-BINACA-d5

• CAS: 1185282-27-2
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol
• InChI: InChI=1S/C21H24N4O2/c1-21(2,3)18(19(22)26)23-20(27)17-15-11-7-8-12-16(15)25(24-17)13-14-9-5-4-6-10-14/h4-12,18H,13H2,1-3H3,(H2,22,26)(H,23,27)/t18-/m1/s1
• InChIKey: IUFIUAWRCUVUCQ-GOSISDBHSA-N

(S)-ADB-BINACA-d5 Deuterated Internal Standard

(S)-ADB-BINACA-d5 is a stable isotope-labeled analogue of the synthetic cannabinoid ADB-BINACA, in which five hydrogen atoms are replaced by deuterium . The compound retains the same indazole-3-carboxamide core structure and N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl) tail group as its unlabeled parent, a potent agonist of the CB1 cannabinoid receptor [1]. Its primary and designated application is as an internal standard for the accurate quantification of ADB-BINACA in gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) workflows .

Type Deuterated internal standard (ISTD)

Mass shift Co-eluting with +5 Da MS differentiation

Workflow GC-MS or LC-MS/MS quantification

• [1] Wikipedia. ADB-BINACA. Accessed 2024. View Source

Why (S)-ADB-BINACA-d5 Cannot Be Replaced

In quantitative mass spectrometry, the use of a non-deuterated structural analog as an internal standard introduces significant measurement error due to differential extraction efficiency, matrix effects, and ionization suppression between the analyte and the internal standard [1]. Conversely, a deuterated internal standard such as (S)-ADB-BINACA-d5 co-elutes with the target analyte under reversed-phase chromatographic conditions yet is distinguished by a +5 Da mass shift in the mass spectrometer, enabling precise correction for these variables . Substituting a non-isotopically labeled compound or a different deuterated synthetic cannabinoid (e.g., JWH-018-d9) fails to replicate the exact physicochemical behavior of ADB-BINACA, thereby compromising the accuracy and reproducibility required for forensic or clinical toxicology validation [1].

Matrix effect A non-isotopic analog may introduce differential extraction and ionization suppression, reducing quantification reliability.

Co-elution A different deuterated cannabinoid (e.g., JWH-018-d9) may not replicate ADB-BINACA chromatographic and ionization behavior, limiting matrix correction.

Validation Substituting an unlabeled or structurally distinct standard may compromise accuracy requirements for forensic/bioanalytical method validation.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

(S)-ADB-BINACA-d5 Differentiation Evidence

Deuterium Mass Shift for Quantification

The incorporation of five deuterium atoms into (S)-ADB-BINACA-d5 yields a molecular ion mass increase of +5 Da relative to the unlabeled parent ADB-BINACA (C21H24N4O2, MW 364.4 g/mol) . This mass difference permits selective detection of the internal standard via selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) in tandem mass spectrometry without chromatographic separation from the analyte [1].

Deuterium Mass Shift

Class-level inference

+5.1 Da mass shift (369.5 vs 364.4 g/mol)

Enables mass-resolved ISTD differentiation; supports matrix-effect correction.

Class-level inference; verify for specific LC-MS method.

Evidence Dimension	Mass spectrometric differentiation
Target Compound Data	MW = 369.5 g/mol (C21H19D5N4O2)
Comparator Or Baseline	ADB-BINACA (unlabeled): MW = 364.4 g/mol (C21H24N4O2)
Quantified Difference	+5.1 Da mass shift
Conditions	Electrospray ionization (ESI) or electron impact (EI) mass spectrometry

Why This Matters

This mass shift is essential for accurate analyte quantification, as it allows the internal standard to be resolved from the analyte in the mass analyzer, thereby compensating for matrix effects and extraction losses.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

CB1 Receptor Affinity: ADB-BINACA vs. JWH-018

The parent compound ADB-BINACA exhibits a CB1 receptor binding affinity (Ki) of 0.33 nM [1]. In contrast, the early-generation synthetic cannabinoid JWH-018 has a reported Ki of 3.40 nM for CB1 [2].

CB1 Binding Affinity

Cross-study comparable

ADB-BINACA Ki 0.33 nM vs JWH-018 Ki 3.40 nM

Reported binding affinity context; may inform assay sensitivity requirements.

Cross-study comparison; receptor source may differ.

Evidence Dimension	CB1 receptor binding affinity (Ki)
Target Compound Data	ADB-BINACA Ki = 0.33 nM
Comparator Or Baseline	JWH-018 Ki = 3.40 nM
Quantified Difference	ADB-BINACA exhibits approximately 10.3-fold higher binding affinity (lower Ki) than JWH-018
Conditions	Radioligand displacement assay using [³H]CP-55,940 or [³H]JWH-018 in cell membranes expressing human CB1 receptor

Why This Matters

This potency difference is critical for forensic laboratories to understand when developing quantitative methods, as the target analyte ADB-BINACA may be present at far lower concentrations in biological matrices than older generation compounds, necessitating a high-sensitivity analytical approach.

• [1] Wikipedia. ADB-BINACA. Accessed 2024. View Source
• [2] BindingDB. BDBM50353747: JWH-018 Ki for CB1. View Source

In Vitro CB1 Activation vs. MDMB-4en-PINACA

In a direct comparative study of recently detected synthetic cannabinoid receptor agonists, ADB-BINACA exhibited a functional EC50 of 6.36 nM for CB1 receptor activation, whereas the structurally related compound MDMB-4en-PINACA showed a more potent EC50 of 2.33 nM [1].

CB1 Functional Activity

Head-to-head

ADB-BINACA EC50 6.36 nM; MDMB-4en-PINACA 2.33 nM

Functional activation context; may guide detection limit review.

Cell-based assay; replicate confirmation recommended.

Evidence Dimension	CB1 receptor functional activation (EC50)
Target Compound Data	ADB-BINACA EC50 = 6.36 nM
Comparator Or Baseline	MDMB-4en-PINACA EC50 = 2.33 nM
Quantified Difference	MDMB-4en-PINACA is approximately 2.7-fold more potent than ADB-BINACA in activating CB1
Conditions	Cell-based β-arrestin recruitment assay or cAMP inhibition assay using human CB1 receptor expressed in HEK293 cells

Why This Matters

This data provides a quantitative benchmark for laboratories to calibrate their analytical sensitivity expectations: a compound with an EC50 of 6.36 nM may require lower detection limits than a more potent analogue like MDMB-4en-PINACA, and the deuterated internal standard must be capable of reliable quantification at these low concentrations.

• [1] GlpBio. ADB-BINACA Product Page (citing primary research). View Source

In Vivo Pharmacodynamic Effects vs. ADB-BICA

In a comparative study in C57BL/6 mice, ADB-BINACA administered intraperitoneally produced significant dose- and time-dependent hypothermic effects at doses of 0.1 and 0.5 mg/kg, whereas the structurally related analogue ADB-BICA produced no measurable hypothermic effect at any dose tested (0.02–0.5 mg/kg) [1].

In Vivo Hypothermia

Head-to-head

ADB-BINACA: dose-dependent hypothermia (0.1, 0.5 mg/kg); ADB-BICA: inactive

In-vivo model-response context; ADB-BINACA active, ADB-BICA inactive in this endpoint.

Mouse model; extrapolation to human toxicology requires additional data.

Evidence Dimension	Induction of hypothermia (body temperature reduction)
Target Compound Data	ADB-BINACA: Dose-dependent hypothermia at 0.1 and 0.5 mg/kg
Comparator Or Baseline	ADB-BICA: No significant hypothermic effect at any dose (0.02–0.5 mg/kg)
Quantified Difference	Qualitative difference: ADB-BINACA active, ADB-BICA inactive
Conditions	Adult male C57BL/6 mice, intraperitoneal injection, body temperature measured 30–120 min post-dose

Why This Matters

This in vivo efficacy differentiation confirms that ADB-BINACA retains functional activity that may be relevant to its toxicological profile, whereas ADB-BICA does not produce measurable effects in this assay. For forensic toxicology, this supports the need for a specific, sensitive analytical method capable of detecting ADB-BINACA in biological samples from potential intoxication cases.

• [1] Zhou F, et al. Differential cannabinoid‐like effects and pharmacokinetics of ADB‐BICA, ADB‐BINACA, ADB‐4en‐PINACA and MDMB‐4en‐PINACA in mice: A comparative study. Addict Biol. 2024;29(2):e13372. View Source

Forensic-Grade Isotopic Purity Specification

(S)-ADB-BINACA-d5 is supplied with a certified purity of ≥99% for deuterated forms (d1–d5) . This high isotopic purity minimizes interference from unlabeled analyte in the internal standard and ensures that the measured ion ratio accurately reflects the true analyte concentration .

Isotopic Purity

Data to verify

≥99% deuterated forms (d1–d5)

High isotopic purity may support method accuracy.

Data to verify; source review recommended.

Evidence Dimension	Isotopic purity
Target Compound Data	≥99% deuterated forms (d1–d5)
Comparator Or Baseline	Typical purity specification for unlabeled analytical reference standards is ≥98% (non-isotopic)
Quantified Difference	Higher purity specification specifically for deuterium incorporation
Conditions	Quality control analysis by HPLC-UV and LC-MS

Why This Matters

High isotopic purity is essential for forensic applications where method validation and accreditation (e.g., ISO/IEC 17025) require demonstrable accuracy and precision; any contamination of the internal standard with the unlabeled analyte would compromise quantification.

(S)-ADB-BINACA-d5 Application Overview

Forensic Quantification in Urine and Blood

Forensic laboratories developing or validating a quantitative LC-MS/MS method for ADB-BINACA in biological matrices can utilize (S)-ADB-BINACA-d5 as the optimal internal standard. Its co-eluting behavior and +5 Da mass shift enable precise correction for matrix effects and extraction recovery, a requirement for meeting method validation guidelines (e.g., SWGTOX, ANSI/ASB Standard 036) [1]. The high potency of the parent compound (Ki = 0.33 nM, EC50 = 6.36 nM) [2] underscores the need for a sensitive assay, which the deuterated standard facilitates by improving signal-to-noise and quantification accuracy at low ng/mL concentrations.

Preclinical Metabolite and Pharmacokinetic Studies

In academic or contract research settings investigating the metabolism and pharmacokinetics of ADB-BINACA in animal models (e.g., mice), (S)-ADB-BINACA-d5 serves as a critical internal standard for measuring plasma or tissue concentrations of the parent drug [3]. This application is directly informed by the in vivo activity data showing ADB-BINACA produces measurable hypothermic effects in mice at 0.1–0.5 mg/kg [3], providing a benchmark for expected plasma levels and the required analytical sensitivity.

Proficiency Testing and Method Harmonization

Proficiency testing providers and reference material producers require a well-characterized, high-purity deuterated standard to ensure consistency across participating laboratories. The certified isotopic purity (≥99% deuterated forms) of (S)-ADB-BINACA-d5 makes it suitable for preparing calibration standards and quality control samples that will yield comparable quantitative results across different LC-MS/MS platforms and laboratories, thereby supporting the harmonization of forensic toxicology data.

Application

Selection Property

Validation Focus

Forensic quantification in urine/blood research matrices

Co-eluting ISTD; +5 Da mass shift

Matrix-effect correction & extraction recovery

Preclinical PK & metabolite profiling in animal models

Plasma/tissue concentration ISTD

Assay sensitivity & low-concentration quantification

Method harmonization & proficiency testing

High isotopic purity specification

Cross-platform quantification consistency

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Wikipedia. ADB-BINACA. Accessed 2024. View Source
• [3] Zhou F, et al. Differential cannabinoid‐like effects and pharmacokinetics of ADB‐BICA, ADB‐BINACA, ADB‐4en‐PINACA and MDMB‐4en‐PINACA in mice: A comparative study. Addict Biol. 2024;29(2):e13372. View Source